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Compound of Interest

Compound Name: Perfluorododecyl iodide

Cat. No.: B1346554

Essential Safety and Handling Guide for
Perfluorododecyl lodide

For Immediate Use by Laboratory Professionals

This guide provides critical safety protocols and operational procedures for the handling and
disposal of Perfluorododecyl iodide. Adherence to these guidelines is essential for ensuring
personal safety and minimizing environmental contamination.

Hazard Identification and Immediate Precautions

Perfluorododecyl iodide is classified as a hazardous substance. Key hazards include:
o Skin Irritation: Causes skin irritation upon contact.[1]

e Serious Eye Irritation: Causes serious eye irritation.[1]

» Respiratory Irritation: May cause respiratory irritation if inhaled.[1]

 Toxicity: Harmful if swallowed.[1]

Immediate precautionary measures to be taken are summarized in the table below.
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Precautionary Statement Code

Description

Avoid breathing

P261 .
dust/fume/gas/mist/vapors/spray.

P280 Wear protective gloves/protective clothing/eye
protection/face protection.[1]
IF ON SKIN: Wash with plenty of soap and

P302 + P352

water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

IF INHALED: Remove person to fresh air and

P304 + P340 )

keep comfortable for breathing.

Dispose of contents/container in accordance
P501 with local/regional/national/international

regulations.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling Perfluorododecyl iodide to

prevent exposure through inhalation, skin contact, or eye contact.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(Nitrile, Butyl, or Viton®).
Double-gloving is

recommended.

Prevents skin contact and
irritation. Perfluorinated
compounds require gloves with

high chemical resistance.

Eye and Face Protection

ANSI-approved safety glasses
with side shields or chemical
splash goggles. A face shield
is required when there is a risk

of splashing.

Protects against eye irritation

from dust or splashes.

Body Protection

A fully buttoned laboratory
coat, full-length pants, and
closed-toe shoes. For larger
quantities or potential for
significant exposure, a liquid-
tight chemical suit (Category
I, Types 3/4/6) should be
considered.

Prevents incidental skin

contact.

Respiratory Protection

Work should be conducted in a
certified chemical fume hood. If
there is a risk of generating
dust or aerosols outside of a
fume hood, a NIOSH-approved
respirator with P95 or P100

particulate filters is required.

Mitigates the risk of respiratory
tract irritation from inhaling the

powdered substance.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe procedure for weighing and dispensing solid Perfluorododecyl

iodide.

Preparation:

¢ Area Designation: Designate a specific area for handling Perfluorododecyl iodide,

preferably within a certified chemical fume hood.
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o Equipment Preparation: Ensure all necessary equipment (spatulas, weigh boats, containers)
is clean, dry, and readily available inside the fume hood to minimize movement.

e PPE Donning: Put on all required personal protective equipment as specified in the table
above.

Weighing and Dispensing:

o Container Placement: Place the stock container of Perfluorododecyl iodide in the fume
hood. Allow it to equilibrate to the ambient temperature before opening to avoid moisture
condensation.

o Taring the Balance: Place a clean weigh boat on the analytical balance and tare it.

» Dispensing: Carefully open the stock container. Using a clean spatula, transfer the desired
amount of the solid to the weigh boat. Avoid creating dust. If dust is generated, cease work
and allow the fume hood to clear it.

o Container Sealing: Immediately and securely close the stock container after dispensing.
o Transfer: Carefully transfer the weighed solid to the reaction vessel or secondary container.
Post-Handling:

o Decontamination: Clean any contaminated surfaces and equipment with an appropriate
solvent (e.g., isopropanol) and collect the cleaning materials as hazardous waste.

 PPE Removal: Remove PPE in the correct order to avoid cross-contamination: outer gloves,
lab coat, inner gloves, and finally eye/face protection.

o Hand Washing: Wash hands thoroughly with soap and water after completing the task.

Disposal Plan

Perfluorododecyl iodide is a per- and polyfluoroalkyl substance (PFAS) and must be
disposed of as hazardous waste in accordance with EPA guidelines and local regulations.[2]

Waste Segregation and Collection:
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Solid Waste: All solid waste contaminated with Perfluorododecyl iodide, including used
weigh boats, contaminated gloves, and cleaning materials, must be collected in a dedicated,
sealed, and clearly labeled hazardous waste container.

Liguid Waste: Unused solutions or reaction mixtures containing Perfluorododecyl iodide
should be collected in a separate, sealed, and labeled hazardous waste container. Do not
mix with other solvent waste streams unless explicitly permitted by your institution's
environmental health and safety department.

Approved Disposal Methods: The EPA's interim guidance on PFAS disposal suggests the
following methods, which should be carried out by a licensed professional waste disposal
service:[2][3][4]

Incineration: High-temperature hazardous waste incineration is a potential method for the
permanent destruction of PFAS.[4]

Hazardous Waste Landfill: Disposal in a permitted hazardous waste landfill is an option for
containment.[4]

Deep Well Injection: This method involves injecting the waste deep underground into
geologically stable formations.[4]

Never dispose of Perfluorododecyl iodide or its waste down the drain or in regular trash.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of Perfluorododecyl
iodide.
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Property Value
CAS Number 307-60-8[1]
Molecular Formula C12F25I[1]

Molecular Weight 745.99 g/mol [1]
Appearance White crystalline solid
Melting Point 95-98 °C

Boiling Point 132 °C @ 34 mm Hg
Flash Point > 100 °C

Density 1.94g/mL@ 70 °C

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling and disposing of

Perfluorododecyl iodide.
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Caption: Workflow for Safe Handling and Disposal of Perfluorododecyl lodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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